Cas no 102999-49-5 (5-(tert-Butyl)-6-chloropyridazin-3-amine)

• Product Name: 5-(tert-Butyl)-6-chloropyridazin-3-amine
• CAS No: 102999-49-5
• MF: C₈H₁₂ClN₃
• MW: 185.653980255127
• MDL: MFCD01758304
• CID: 177762
• PubChem ID: 163714
• Update Time: 2025-06-15

5-(tert-Butyl)-6-chloropyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinamine,6-chloro-5-(1,1-dimethylethyl)-
• 5-tert-butyl-6-chloropyridazin-3-amine
• 5-(TERT-BUTYL)-6-CHLOROPYRIDAZIN-3-AMINE
• MFCD01758304
• SCHEMBL5120892
• 102999-49-5
• 6-Chloro-5-(1,1-dimethylethyl)-3-pyridazinamine
• DTXSID8073760
• AKOS022642045
• CEA99949
• 3-amino-6-chloro-5-(1,1-dimethylethyl)pyridazine
• 3-Amino-5-tert-butyl-6-chloropyridazine
• UIVYORZQSCCOCJ-UHFFFAOYSA-N
• 6-chloro-5-tert-butylpyridazin-3-amine
• AS-42822
• 3-Amino-6-chloro-5-tert-butylpyridazine
• 3-Pyridazinamine, 6-chloro-5-(1,1-dimethylethyl)-
• 5-(tert-Butyl)-6-chloropyridazin-3-amine

• MDL： MFCD01758304
• Inchi： 1S/C8H12ClN3/c1-8(2,3)5-4-6(10)11-12-7(5)9/h4H,1-3H3,(H2,10,11)
• InChI Key： UIVYORZQSCCOCJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N)N=N1)C(C)(C)C

Computed Properties

• Exact Mass: 185.07216
• Monoisotopic Mass: 185.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Aminopyridazines

Additional information on 5-(tert-Butyl)-6-chloropyridazin-3-amine

Introduction to 5-(tert-Butyl)-6-chloropyridazin-3-amine (CAS No. 102999-49-5)

5-(tert-Butyl)-6-chloropyridazin-3-amine, with the CAS number 102999-49-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group and a chloro substituent on a pyridazine ring. These structural elements contribute to its potential therapeutic applications and have been the focus of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of 5-(tert-Butyl)-6-chloropyridazin-3-amine can be represented as C₈H₁₁ClN₃. The tert-butyl group provides steric hindrance and enhances the lipophilicity of the molecule, while the chloro substituent imparts additional electronic effects that can influence its interactions with biological targets. These properties make it an attractive candidate for drug development, particularly in the areas of neuropharmacology and oncology.

Recent research has highlighted the potential of 5-(tert-Butyl)-6-chloropyridazin-3-amine as a modulator of various biological pathways. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 5-(tert-Butyl)-6-chloropyridazin-3-amine could be a valuable therapeutic agent for treating inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-(tert-Butyl)-6-chloropyridazin-3-amine has shown promise in cancer research. A study conducted by a team at the National Cancer Institute found that this compound selectively inhibits the growth of certain cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the modulation of key signaling pathways, such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells. These findings have sparked interest in further investigating the potential of 5-(tert-Butyl)-6-chloropyridazin-3-amine as an anticancer agent.

The pharmacokinetic properties of 5-(tert-Butyl)-6-chloropyridazin-3-amine have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for oral administration. The compound has good bioavailability and a reasonable half-life, which are important considerations for drug development. However, further optimization may be necessary to enhance its therapeutic index and reduce potential side effects.

In terms of safety, preclinical studies have indicated that 5-(tert-Butyl)-6-chloropyridazin-3-amine is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, comprehensive toxicity assessments are essential to ensure its safety for human use. Ongoing clinical trials are currently evaluating the safety and efficacy of this compound in various disease models.

The synthesis of 5-(tert-Butyl)-6-chloropyridazin-3-amine has been optimized using modern synthetic techniques to improve yield and purity. One common approach involves the reaction of 2-aminoisonicotinic acid with tert-butyl bromide followed by chlorination to introduce the chloro substituent. This synthetic route is scalable and can be adapted for large-scale production if needed.

In conclusion, 5-(tert-Butyl)-6-chloropyridazin-3-amine (CAS No. 102999-49-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its favorable pharmacological properties, making it an attractive candidate for further development in both academic research and pharmaceutical industries. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments in various medical fields.